N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[[4-(3,4-dichlorophenyl)-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C23H20Cl2N6O4S2/c1-34-15-7-13(8-16(10-15)35-2)21(33)27-11-19-29-30-23(31(19)14-3-4-17(24)18(25)9-14)37-12-20(32)28-22-26-5-6-36-22/h3-10H,11-12H2,1-2H3,(H,27,33)(H,26,28,32)
• InChI Key: DUBMNDQDJWEXBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCC2=NN=C(N2C3=CC(=C(C=C3)Cl)Cl)SCC(=O)NC4=NC=CS4)OC
• Molecular Formula: C23H20Cl2N6O4S2
• Molecular Weight: 579.5 g/mol

Description

N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C23H20Cl2N6O4S2 and its molecular weight is 579.47. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Pharmacological Evaluation

A study described the microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including those with benzothiazole moieties, for their antibacterial and antifungal activities. The rapid and efficient methodology suggests potential applications in developing compounds with similar structures for pharmacological uses (K. Mistry & K. R. Desai, 2006).

Protective Group in Synthesis

Research on the 3,4-dimethoxybenzyl moiety highlighted its role as a novel N-protecting group in the synthesis of certain derivatives, which could be relevant for synthesizing complex molecules including those with the specified compound structure (Evelyne Grunder-Klotz & J. Ehrhardt, 1991).

Anticancer Activity Evaluation

A study on 4-thiazolidinones containing the benzothiazole moiety revealed their anticancer activities. The structure-activity relationship of these compounds could inform the development of related compounds for cancer treatment (D. Havrylyuk et al., 2010).

Antiallergy Agents

N-(4-substituted-thiazolyl)oxamic acid derivatives were synthesized and tested for their antiallergy activities. The methodology and findings could provide insights into the synthesis and potential applications of similar compounds for treating allergies (K. D. Hargrave et al., 1983).

Antimicrobial Screening

A series of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides were synthesized and screened for their antibacterial and antifungal activities, demonstrating the potential of such compounds in developing new antimicrobial agents (N. Desai et al., 2013).